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Compound of Interest

Compound Name: Perfluoropropanesulfonic acid

CAS No.: 423-41-6

Cat. No.: B3041934

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Per- and polyfluoroalkyl substances (PFAS) are a group of synthetic chemicals that are

persistent in the environment and have been linked to potential health risks.[1]

Perfluoropropanesulfonic acid (PFPrS) is a short-chain PFAS that can be challenging to

analyze due to its high polarity and water solubility.[2][3] Solid Phase Extraction (SPE) is a

critical sample preparation technique for the analysis of PFAS, as it allows for the concentration

of analytes from complex matrices and the removal of interfering substances, ensuring reliable

and reproducible analytical results.[1] This application note provides a detailed protocol for the

extraction of PFPrS from aqueous samples using Weak Anion Exchange (WAX) SPE

cartridges, a widely used and effective method for a broad range of PFAS compounds,

including short-chain analytes.[4][5][6]
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The following table summarizes the typical performance data for the extraction of short-chain

PFAS, including sulfonic acids similar to PFPrS, using WAX SPE cartridges followed by LC-

MS/MS analysis. It is important to note that specific recovery and limit of

detection/quantification can vary based on the matrix, instrumentation, and specific laboratory

conditions.

Analyte Matrix
SPE
Sorbent

Recovery
(%)

LOD
(ng/L)

LOQ
(ng/L)

Referenc
e
Method(s)

Short-

Chain

PFAS

Drinking

Water

Polymeric

Weak

Anion

Exchange

(WAX)

95 - 122% 0.2 - 5.0 1 - 20
EPA 533,

EPA 1633

13 PFAS

(including

short-

chain)

Surface

Water

C18 and

aminoprop

yl silica

(50:50)

86 - 111%
Not

Specified

Not

Specified

Micro-SPE

method

25 PFAS

(including

short-

chain)

Drinking

Water

Bond Elut

PFAS WAX

Average

98.1%

Statistically

verified

MRL of 2

ng/L

Not

Specified

Based on

EPA 533

LOD: Limit of Detection, LOQ: Limit of Quantification, MRL: Minimum Reporting Level

Experimental Protocol: SPE for PFPrS in Aqueous
Samples
This protocol is based on established methods for PFAS analysis, such as EPA Method 533

and 1633, which utilize WAX SPE cartridges.[5]
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SPE Cartridges: Weak Anion Exchange (WAX) SPE cartridges (e.g., Agilent Bond Elut PFAS

WAX, Waters Oasis WAX, Phenomenex Strata-X-AW).[4]

Reagents:

Methanol (HPLC grade or higher)

Reagent Water (PFAS-free)

Ammonium hydroxide (ACS grade)

Formic acid (ACS grade)

Acetic acid (glacial, ≥99.99%)

Apparatus:

SPE vacuum manifold

Sample collection containers (polypropylene)

Volumetric flasks and pipettes (polypropylene)

Nitrogen evaporator

Procedure:

Sample Pretreatment:

For a 500 mL aqueous sample, add 25 mL of methanol.

Adjust the sample pH to approximately 4 with formic acid.[7]

Spike the sample with isotopically labeled internal standards.

SPE Cartridge Conditioning:

Wash the SPE cartridge with 15 mL of a 1% ammonium hydroxide solution in methanol.
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Equilibrate the cartridge with 15 mL of methanol.

Finally, equilibrate the cartridge with 15 mL of reagent water. Do not allow the sorbent to

go dry.

Sample Loading:

Load the pretreated sample onto the conditioned SPE cartridge at a flow rate of

approximately 5 mL/min.

Washing:

After loading the entire sample, wash the cartridge with 15 mL of reagent water to remove

hydrophilic interferences.

Follow with a wash of 15 mL of a 1:1 solution of 0.1 M formic acid in water and methanol.

[8]

Drying:

Dry the cartridge by applying vacuum or positive pressure for 10-15 minutes to remove

excess water.

Elution:

Elute the retained analytes with two aliquots of 4 mL of 1% methanolic ammonium

hydroxide.

Collect the eluate in a clean polypropylene tube.

Concentration and Reconstitution:

Concentrate the eluate to near dryness under a gentle stream of nitrogen.

Reconstitute the extract in a suitable volume (e.g., 1 mL) of methanol or a mobile phase-

compatible solvent.

The sample is now ready for analysis by LC-MS/MS.
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Mandatory Visualization
The following diagram illustrates the experimental workflow for the Solid Phase Extraction of

Perfluoropropanesulfonic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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